Cas no 1270330-54-5 (3-(2-CHLORO-4-METHYLPHENYL)MORPHOLINE)

• Product Name: 3-(2-CHLORO-4-METHYLPHENYL)MORPHOLINE
• CAS No: 1270330-54-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD18697990
• CID: 5583452
• PubChem ID: 129944305
• Update Time: 2025-06-23

3-(2-CHLORO-4-METHYLPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-4-METHYLPHENYL)MORPHOLINE
• Morpholine, 3-(2-chloro-4-methylphenyl)-
• EN300-1966721
• 1270330-54-5

• MDL： MFCD18697990
• Inchi： 1S/C11H14ClNO/c1-8-2-3-9(10(12)6-8)11-7-14-5-4-13-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： GHBBLVCQOIQQRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1COCCN1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 309.6±42.0 °C(Predicted)
• pka: 7.88±0.40(Predicted)

Additional information on 3-(2-CHLORO-4-METHYLPHENYL)MORPHOLINE

3-(2-Chloro-4-Methylphenyl)Morpholine: An Overview of a Versatile Compound (CAS No. 1270330-54-5)

3-(2-Chloro-4-methylphenyl)morpholine (CAS No. 1270330-54-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its morpholine ring and chloro and methyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 3-(2-chloro-4-methylphenyl)morpholine is composed of a morpholine ring, which is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. The chloro substituent on the phenyl ring imparts unique electronic and steric properties, while the methyl group enhances the lipophilicity of the molecule. These structural features contribute to its potential as a ligand for various biological targets.

Recent studies have highlighted the potential of 3-(2-chloro-4-methylphenyl)morpholine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of certain enzymes involved in signal transduction pathways. This property makes it an attractive candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 3-(2-chloro-4-methylphenyl)morpholine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. Studies have demonstrated that this compound can selectively bind to specific GPCRs, potentially offering new avenues for the treatment of conditions such as hypertension and pain management.

The pharmacokinetic properties of 3-(2-chloro-4-methylphenyl)morpholine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use in drug development. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In the context of drug discovery, 3-(2-chloro-4-methylphenyl)morpholine has been used as a lead compound in structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to the compound's biological activity and optimize its potency and selectivity. By modifying the substituents on the phenyl ring or the morpholine ring, researchers have been able to develop more potent analogs with improved pharmacological profiles.

The safety profile of 3-(2-chloro-4-methylphenyl)morpholine is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3-(2-chloro-4-methylphenyl)morpholine (CAS No. 1270330-54-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.